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Compound of Interest

Compound Name: H-DL-Phe-OtBu.HCl

Cat. No.: B554973 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide

provides essential, step-by-step procedures for the proper disposal of H-DL-Phe-OtBu.HCl
(DL-Phenylalanine tert-butyl ester hydrochloride), ensuring the safety of laboratory personnel

and adherence to environmental regulations.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of H-DL-Phe-OtBu.HCl is
fundamental to safe handling and disposal.

Property Value

Chemical Formula C13H20ClNO2[1]

Molecular Weight 257.76 g/mol [2][3]

Appearance White to off-white solid[2]

Storage Conditions 4°C, sealed storage, away from moisture[2]

Hazard Identification and Safety Precautions

According to available Safety Data Sheets (SDS), H-DL-Phe-OtBu.HCl is not classified as a

hazardous substance under GHS and is considered to have no known physical or human
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health hazards.[1][4] However, as with any laboratory chemical, appropriate personal protective

equipment (PPE) should be worn.

Hazard Precaution

Inhalation
May cause respiratory tract irritation. Avoid

breathing dust.[1]

Skin Contact
May cause skin irritation. Wash off with soap

and plenty of water.[1]

Eye Contact
May cause eye irritation. Rinse immediately with

plenty of water.[1]

Ingestion May be harmful if swallowed.[1]

Recommended personal protective equipment includes splash goggles, a full suit, a dust

respirator, boots, and gloves.[1]

Disposal Procedures

Waste disposal must be conducted in accordance with federal, state, and local environmental

control regulations.[1] As H-DL-Phe-OtBu.HCl is a halogenated organic compound due to the

presence of chlorine, it requires specific disposal procedures.

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate

proper disposal.

Caption: Waste segregation workflow for H-DL-Phe-OtBu.HCl.

Step 2: Container Selection and Labeling

Choose a waste container that is in good condition and compatible with the chemical waste.

The original container is often a suitable choice.[5]

Select a Container: Use a designated "Halogenated Waste" container.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5912206&productDescription=L-PHENLALA9+TERT-BUTL+ESTER+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF107%20H-Phe-OtBu%20HCl.pdf
https://www.benchchem.com/product/b554973?utm_src=pdf-body
https://www.benchchem.com/product/b554973?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling:

Clearly label the container with the words "Hazardous Waste" or "Waste".[6]

Identify the contents by writing the full chemical name: "Waste: DL-Phenylalanine tert-butyl

ester hydrochloride". Do not use abbreviations or chemical formulas.[6]

If mixed with other halogenated solvents, list all components.[6]

Ensure the label is applied before or at the time the first drop of waste is added.[6]

Step 3: Waste Collection and Storage

Solid Waste: For small spills or residual amounts of solid H-DL-Phe-OtBu.HCl, use

appropriate tools to place the material into a designated, labeled waste container.[1]

Liquid Waste: If H-DL-Phe-OtBu.HCl is in a solvent, it should be collected in a container

designated for halogenated organic liquids.[6]

Storage:

Keep waste containers tightly closed at all times, except when actively adding waste.[6]

Store containers in a cool, dry, and well-ventilated area.[6]

Avoid accumulating excessive amounts of waste.[6]

Step 4: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Adhere to all institutional, local, and national regulations for the disposal of

halogenated chemical waste.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:
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Emergency Action

Small Spill
Use appropriate tools to put the spilled material

into a convenient waste disposal container.[1]

Large Spill
Use a shovel to place the spilled material into a

convenient waste disposal container.[1]

Skin Contact Wash the affected area with soap and water.[6]

Eye Contact Flush eyes with water as a precaution.[1]

Inhalation Move to fresh air.[7]

Ingestion
Clean mouth with water and drink plenty of

water afterwards.[7]

By following these procedures, you can ensure the safe and compliant disposal of H-DL-Phe-
OtBu.HCl, contributing to a secure and environmentally responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554973#h-dl-phe-otbu-hcl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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